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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062

IMMEDIATE IMPLEMENTATION REQUIRED: This document provides critical safety and
logistical protocols for the handling and disposal of Chromium(ll) chloride (CrCl2). Adherence to
these procedures is mandatory to ensure the safety of all laboratory personnel and to maintain

regulatory compliance.

Chromium(ll) chloride is a powerful reducing agent utilized in various organic transformations.
Due to its hazardous nature, including being corrosive, harmful if swallowed, and causing
serious eye and skin irritation, stringent safety measures are imperative.[1][2][3] This guide will
serve as your preferred source for laboratory safety and chemical handling of Chromium(ll)
chloride, empowering you to work safely and effectively.

Essential Safety and Personal Protective Equipment
(PPE)

A thorough risk assessment must be conducted before handling Chromium(ll) chloride to
ensure the appropriate selection and use of Personal Protective Equipment (PPE). The
following table summarizes the required PPE and engineering controls.
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Equipment

Specification

Purpose

Eye Protection

Tightly fitting chemical safety
goggles or a full-face shield.[4]

[5]

To protect against splashes

and airborne patrticles.

Hand Protection

Nitrile or PVC gloves.[4][5]

To prevent skin contact. For
prolonged or heavy use,

consider double-gloving.

Body Protection

A fire/flame-resistant and

impervious lab coat.[6]

To protect against splashes
and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for acid vapors and inorganic
dusts is required if exposure
limits are exceeded or if dusts

or aerosols are generated.[4]

[5]

To prevent inhalation of

harmful dust or vapors.

Engineering Controls

A certified chemical fume
hood.

All handling of solid and
solutions of Chromium(ll)
chloride must be performed
within a fume hood to minimize

inhalation exposure.[5]

Quantitative Data

The following table provides key quantitative data for Chromium(ll) chloride for easy reference.
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Property Value

Chemical Formula CrCl2

Molar Mass 122.90 g/mol

Melting Point 824 °C (1515.2 °F)[1]
Boiling Point 1,302 °C (2,376 °F)
Density 2.88 g/cm?3

Oral LD50 (rat) 1870 mg/kg[4]

OSHA PEL (8-hr TWA) 0.5 mg/m3 (as Chromium)
NIOSH REL (10-hr TWA) 0.5 mg/m3 (as Chromium)
ACGIH TLV (8-hr TWA) 0.5 mg/m3 (as Chromium)

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Pre-Handling:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Assemble all necessary equipment and reagents within the fume hood.

e Don all required PPE as specified in the table above.[6]

Weighing and Transfer:

» Conduct all weighing and transfer operations within the fume hood to minimize exposure.[5]
¢ Use a dedicated spatula for handling the compound.

e Place a weighing paper or boat on the balance and tare it.
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o Carefully transfer the desired amount of Chromium(ll) chloride powder from the stock
container to the weighing paper/boat, avoiding the creation of dust.[5]

« If any powder is spilled, clean it up immediately following the spill cleanup protocol.

Storage:

o Store Chromium(ll) chloride in a cool, dry, and well-ventilated area.[3][5]

o Keep the container tightly closed to prevent absorption of moisture and potential reaction
with air.[5]

» Store away from incompatible materials, such as strong oxidizing agents.[5]

e DO NOT use aluminum or galvanized containers.[4]

Experimental Protocol: Reduction of an Alkyl Halide

The following protocol details the reduction of an alkyl halide to the corresponding alkane using
Chromium(ll) chloride generated in situ from Chromium(lll) chloride and zinc dust.[1]

Materials:

e Anhydrous Chromium(lIll) chloride (CrCls)
e Zinc dust (<10 micron, activated)

o Alkyl halide (e.g., 1-bromododecane)

e Anhydrous Tetrahydrofuran (THF)

o Deionized water

o Diethyl ether

e Anhydrous magnesium sulfate (MgSOa)

« Silica gel for column chromatography
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o Standard laboratory glassware (flame-dried)

 Inert gas supply (Argon or Nitrogen)

Procedure:

e To a flame-dried 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and
a reflux condenser, add anhydrous CrCls (4.0 mmol) and activated zinc dust (8.0 mmol).[1]

e The flask is sealed with septa and purged with argon for 15 minutes.[1]

e Anhydrous THF (40 mL) is added via syringe, and the resulting suspension is stirred
vigorously at room temperature. The color of the solution should gradually change to the
characteristic bright blue of the Cr(Il) ion, which may take 30-60 minutes.[1]

e A solution of the alkyl halide (e.g., 1-bromododecane, 2.0 mmol) in anhydrous THF (10 mL)
is added dropwise to the stirred suspension.[1]

e The reaction mixture is stirred at room temperature and monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the
starting material is consumed (typically 2-4 hours).[1]

e Upon completion, the reaction is carefully quenched by the slow addition of 20 mL of
deionized water.[1]

e The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with
diethyl ether (3 x 30 mL).[1]

e The combined organic layers are washed with brine (20 mL), dried over anhydrous MgSOQOa,
filtered, and the solvent is removed under reduced pressure.[1]

e The crude product is purified by flash column chromatography on silica gel to yield the pure
alkane.[1]

Emergency Procedures
First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][2]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][2]

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2]

Spill Response:

For minor spills, trained personnel wearing appropriate PPE can clean up the spill. For major

spills, evacuate the area and contact emergency personnel.

Alert Personnel: Immediately alert others in the vicinity of the spill.[5]
Isolate the Area: Restrict access to the spill area.[5]

Ventilation: Ensure the area is well-ventilated. If the spill is outside a fume hood, open
windows if it is safe to do so0.[5]

Containment: Gently cover the spill with absorbent pads or an inert absorbent material to
prevent the powder from becoming airborne. Do not use combustible materials like paper
towels.[6]

Cleanup: Work from the outside of the spill inwards to prevent spreading. Collect all
contaminated materials in a designated, labeled hazardous waste container.[6]

Decontamination: Decontaminate the spill area with soap and water.[6]

Disposal Plan

All waste containing Chromium(ll) chloride must be handled as hazardous waste.[4]
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e Collect all contaminated materials, including disposable PPE, weighing papers, and spill
cleanup materials, in a designated, sealed hazardous waste container.[5]

e Label the container clearly as "Hazardous Waste: Chromium(ll) Chloride."[5]

o Dispose of the waste in accordance with local, state, and federal regulations.[4] Do not
dispose of down the drain.[3]

Visual Workflow Guides
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Caption: Workflow for the safe handling of Chromium(ll) chloride.
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Caption: Decision flowchart for Chromium(ll) chloride spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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